Cas no 2248930-53-0 (1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-
• CAS No: 2248930-53-0
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 6042931
• PubChem ID: 146081169
• Update Time: 2025-06-30

1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-
• Z3488655193
• 5-methyl-1-[1-(prop-2-enoyl)piperidin-4-yl]-1H-pyrazole-4-carboxylic acid
• 2248930-53-0
• 5-Methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid
• EN300-26591846

• Inchi： 1S/C13H17N3O3/c1-3-12(17)15-6-4-10(5-7-15)16-9(2)11(8-14-16)13(18)19/h3,8,10H,1,4-7H2,2H3,(H,18,19)
• InChI Key： MLRGCLHWBGEXMY-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C(=O)C=C)CC2)C(C)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 527.6±50.0 °C(Predicted)
• pka: 4.01±0.19(Predicted)

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]-

Introduction to 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 2248930-53-0, identified as 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl], represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a pyrazole core appended with a methyl group and a piperidine moiety, has garnered attention due to its unique structural and functional properties. The pyrazole ring is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions. The presence of the carboxylic acid group at the 4-position of the pyrazole ring further enhances its potential for further derivatization and interaction with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. The compound 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl] is no exception. Its molecular structure suggests a high degree of versatility, which could be leveraged in the development of drugs targeting various diseases. The piperidine ring, known for its ability to modulate biological activity through its rigid structure and capacity to interact with enzymes and receptors, adds another layer of complexity and potential functionality to this molecule.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxylic acid group can be easily transformed into esters, amides, or other functional derivatives, making it a valuable building block for drug discovery efforts. Additionally, the presence of the acrylate moiety (indicated by the "1-(1-oxo-2-propen-1-yl)" part of the name) suggests that this compound could undergo polymerization or conjugation reactions, opening up avenues for applications in material science and nanotechnology.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, compounds containing pyrazole moieties have been shown to exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of atoms in 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl] may confer unique biological activities that are yet to be fully explored. Researchers are particularly interested in how the interaction between the pyrazole ring and the piperidine moiety influences its overall pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the acrylate group is particularly critical, as it dictates many of the subsequent chemical transformations that can be applied. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in building the desired molecular architecture.

In terms of biological activity, preliminary studies suggest that 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-yl)-4-piperidinyl] may interact with various biological targets. The pyrazole ring is known to bind to enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in inflammatory processes. The piperidine moiety could potentially enhance binding affinity or modulate selectivity by interacting with specific amino acid residues in these enzymes.

Moreover, the acrylate group presents an opportunity for further functionalization through bioconjugation techniques. This allows for the attachment of biomolecules such as peptides or antibodies, creating probes or therapeutics with targeted delivery systems. Such applications are particularly relevant in areas like immunotherapy and diagnostics.

The role of computational chemistry has been pivotal in understanding the potential biological activity of this compound. Molecular modeling studies can predict how 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-[1-(1-oxo-2-propen-1-y)-4-piperidinyl] interacts with biological targets at an atomic level. These insights can guide experimental efforts by highlighting key regions for modification or optimization.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2248930-53 will undoubtedly play a significant role in drug discovery pipelines. Their unique structural features offer a rich palette for medicinal chemists to explore new pharmacophores and develop next-generation therapeutics.

The future directions for research on this compound include both synthetic and biological investigations. On the synthetic front, efforts are being made to develop more efficient routes to 2248930 while maintaining high enantioselectivity if applicable. On the biological side, researchers aim to elucidate its mechanism of action through both computational and experimental methods.

In conclusion,2248930 stands as an example of how intricate molecular design can lead to novel bioactive compounds with significant therapeutic potential. Its combination of structural features—pyrazole core,5-methyl group,[[[[[[[[[[[[(acrylate)] group)—makes it a promising candidate for further exploration in chemical biology.